Cas no 2221812-34-4 (2-(2-Bromo-4-chlorophenyl)-1,3-dioxolane)

• Product Name: 2-(2-Bromo-4-chlorophenyl)-1,3-dioxolane
• CAS No: 2221812-34-4
• MF: C₉H₈BrClO₂
• MW: 263.515621185303
• MDL: MFCD28976746
• CID: 5073700
• Update Time: 2026-03-01

2-(2-Bromo-4-chlorophenyl)-1,3-dioxolane Chemical and Physical Properties

Names and Identifiers

• 2-(2-Bromo-4-chlorophenyl)-1,3-dioxolane

• MDL： MFCD28976746
• Inchi： 1S/C9H8BrClO2/c10-8-5-6(11)1-2-7(8)9-12-3-4-13-9/h1-2,5,9H,3-4H2
• InChI Key： MZXGYRHETFOVTJ-UHFFFAOYSA-N
• SMILES： BrC1C=C(C=CC=1C1OCCO1)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 173
• XLogP3: 2.6
• Topological Polar Surface Area: 18.5

Additional information on 2-(2-Bromo-4-chlorophenyl)-1,3-dioxolane

Comprehensive Overview of 2-(2-Bromo-4-chlorophenyl)-1,3-dioxolane (CAS No. 2221812-34-4)

2-(2-Bromo-4-chlorophenyl)-1,3-dioxolane (CAS No. 2221812-34-4) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound belongs to the class of dioxolane derivatives, which are known for their versatility in synthetic chemistry. The presence of both bromo and chloro substituents on the phenyl ring enhances its reactivity, making it a valuable intermediate in the synthesis of more complex molecules. Researchers are particularly interested in its potential applications in drug discovery and crop protection, as these fields demand high-purity intermediates with precise functional groups.

In recent years, the demand for halogenated aromatic compounds like 2-(2-Bromo-4-chlorophenyl)-1,3-dioxolane has surged due to their role in developing targeted therapies and sustainable agrochemicals. The compound's unique structure allows for selective modifications, enabling chemists to tailor its properties for specific applications. For instance, its dioxolane ring can act as a protecting group for carbonyl functionalities, a feature highly sought after in multi-step synthetic routes. This adaptability aligns with the growing trend of green chemistry, where efficiency and minimal waste generation are prioritized.

The synthesis of 2-(2-Bromo-4-chlorophenyl)-1,3-dioxolane typically involves the reaction of 2-bromo-4-chlorobenzaldehyde with ethylene glycol under acidic conditions. This process highlights the compound's accessibility from commercially available starting materials, a factor that contributes to its popularity in industrial and academic settings. Analytical techniques such as NMR spectroscopy and high-performance liquid chromatography (HPLC) are employed to ensure its purity and structural integrity, meeting the stringent requirements of Good Manufacturing Practices (GMP).

One of the most frequently asked questions about CAS No. 2221812-34-4 revolves around its stability and storage conditions. The compound is generally stable under inert atmospheres and recommended to be stored in cool, dry environments away from light. Such precautions are critical to maintaining its reactivity and shelf life, especially for laboratories engaged in long-term research projects. Additionally, its solubility profile—favorable in organic solvents like dichloromethane and tetrahydrofuran (THF)—makes it a convenient choice for various reaction setups.

From an environmental perspective, the biodegradability and ecotoxicological impact of 2-(2-Bromo-4-chlorophenyl)-1,3-dioxolane are subjects of ongoing study. Regulatory bodies emphasize the importance of assessing such parameters for industrial-scale applications, particularly in the context of REACH compliance. Researchers are also exploring safer alternatives to traditional halogenated compounds, though the balance between efficacy and environmental safety remains a challenge. This aligns with the broader industry shift toward sustainable chemical innovation.

In summary, 2-(2-Bromo-4-chlorophenyl)-1,3-dioxolane (CAS No. 2221812-34-4) exemplifies the intersection of synthetic utility and modern research priorities. Its role as a building block in medicinal chemistry and agrochemical development underscores its relevance in addressing global challenges like disease treatment and food security. As scientific advancements continue, this compound is poised to remain a focal point in the quest for innovative and sustainable solutions.